Cas no 764707-23-5 (5-Nitro-2-(2-phenylethyl)aminobenzonitrile)

5-Nitro-2-(2-phenylethyl)aminobenzonitrile is a nitrated aromatic compound featuring a benzonitrile core substituted with a nitro group at the 5-position and a 2-phenylethylamino moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The nitro group enhances reactivity in reduction and substitution reactions, while the phenylethylamino side chain contributes to potential biological activity. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science applications. The compound's stability and solubility profile further support its utility in diverse experimental settings.

5-Nitro-2-(2-phenylethyl)aminobenzonitrile structure

764707-23-5 structure

Product Name:5-Nitro-2-(2-phenylethyl)aminobenzonitrile

CAS No:764707-23-5

MF:C₁₅H₁₃N₃O₂

MW:267.282623052597

MDL:MFCD00683069

CID:3110216

PubChem ID:4013392

Update Time:2025-05-28

5-Nitro-2-(2-phenylethyl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Nitro-2-(phenethylamino)benzonitrile
- H23614
- 764707-23-5
- 2-cyano-4-nitro-N-(2-phenylethyl)aniline
- MFCD00683069
- AKOS000321753
- LS-01801
- ALBB-004884
- AKOS015941270
- 5-nitro-2-[(2-phenylethyl)amino]benzonitrile
- 5-nitro-2-(2-phenylethylamino)benzonitrile
- SB81863
- STK501352
- Z31198345
- 5-Nitro-2-(2-phenylethyl)aminobenzonitrile
- MDL： MFCD00683069
- Inchi： 1S/C15H13N3O2/c16-11-13-10-14(18(19)20)6-7-15(13)17-9-8-12-4-2-1-3-5-12/h1-7,10,17H,8-9H2
- InChI Key： HWWLDHWGXKYWCZ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=C(C#N)C=1)NCCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 267.100776666Da
Monoisotopic Mass: 267.100776666Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 81.6Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB405086-500 mg	5-Nitro-2-[(2-phenylethyl)amino]benzonitrile	764707-23-5	500MG	€195.40	2022-06-10
abcr	AB405086-1 g	5-Nitro-2-[(2-phenylethyl)amino]benzonitrile	764707-23-5	1g	€228.00	2022-06-10
abcr	AB405086-5 g	5-Nitro-2-[(2-phenylethyl)amino]benzonitrile	764707-23-5	5g	€618.00	2022-06-10
abcr	AB405086-10 g	5-Nitro-2-[(2-phenylethyl)amino]benzonitrile	764707-23-5	10g	€1,008.00	2022-06-10
TRC	N020060-250mg	5-Nitro-2-[(2-phenylethyl)amino]benzonitrile	764707-23-5	250mg	$ 185.00	2022-06-03
TRC	N020060-500mg	5-Nitro-2-[(2-phenylethyl)amino]benzonitrile	764707-23-5	500mg	$ 300.00	2022-06-03
TRC	N020060-1000mg	5-Nitro-2-[(2-phenylethyl)amino]benzonitrile	764707-23-5	1g	$ 480.00	2022-06-03
abcr	AB405086-500mg	5-Nitro-2-[(2-phenylethyl)amino]benzonitrile; .	764707-23-5	500mg	€205.00	2025-04-16
abcr	AB405086-1g	5-Nitro-2-[(2-phenylethyl)amino]benzonitrile; .	764707-23-5	1g	€237.00	2025-04-16
abcr	AB405086-5g	5-Nitro-2-[(2-phenylethyl)amino]benzonitrile; .	764707-23-5	5g	€637.00	2025-04-16